![molecular formula C19H27N5O3 B2781502 6-Butan-2-yl-2-(3,3-dimethyl-2-oxobutyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione CAS No. 919041-56-8](/img/structure/B2781502.png)
6-Butan-2-yl-2-(3,3-dimethyl-2-oxobutyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
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Description
6-Butan-2-yl-2-(3,3-dimethyl-2-oxobutyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C19H27N5O3 and its molecular weight is 373.457. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Imidazoles and their derivatives are extensively studied for their biological activities. For example, compounds like 1-benzylimidazoles have been synthesized as precursors to purine analogs, highlighting their importance in the development of pharmaceutical agents (Alves et al., 1994). Another study demonstrated the synthesis and biological activity of imidazole-based 1,4-naphthoquinones, showcasing their antibacterial and antifungal properties, which are crucial for addressing multi-drug resistant infections (Choudhari et al., 2020).
Material Science and Supramolecular Chemistry
Imidazole derivatives have been utilized in the construction of multicomponent organic solids, demonstrating the role of hydrogen bonding in the assembly of supramolecular structures. This is evident in the synthesis and structural characterization of complexes involving 6-hydroxy-2-naphthoic acid and N-heterocycles, which reveal the influence of hydrogen bonding and π-π interactions on the formation of molecular crystals (Zong et al., 2016).
Synthetic Methodology
Research in synthetic chemistry has led to the development of novel pathways for the synthesis of imidazole derivatives. For instance, the study on the synthesis of glycolurils and their analogues highlights the significance of these compounds as building blocks in supramolecular chemistry and their applications in various fields, including as pharmacologically active compounds and gelators (Kravchenko et al., 2018).
Properties
IUPAC Name |
6-butan-2-yl-2-(3,3-dimethyl-2-oxobutyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N5O3/c1-8-11(2)24-12(3)9-22-14-15(20-17(22)24)21(7)18(27)23(16(14)26)10-13(25)19(4,5)6/h9,11H,8,10H2,1-7H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBZVLAQWUJHZQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC(=O)C(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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